Cas no 90527-92-7 (methyl 2-amino-3-fluoro-3-methylbutanoate)

• Product Name: methyl 2-amino-3-fluoro-3-methylbutanoate
• CAS No: 90527-92-7
• MF: C₆H₁₂FNO₂
• MW: 149.163385391235
• CID: 6088653
• PubChem ID: 13204384
• Update Time: 2025-10-30

methyl 2-amino-3-fluoro-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-fluoro-3-methylbutanoate
• Valine, 3-fluoro-, methyl ester
• AKOS006362232
• EN300-1866567
• 90527-92-7

• Inchi： 1S/C6H12FNO2/c1-6(2,7)4(8)5(9)10-3/h4H,8H2,1-3H3/t4-/m1/s1
• InChI Key： GWTQQCIBNYVBMO-SCSAIBSYSA-N
• SMILES： C(OC)(=O)[C@H](C(F)(C)C)N

Computed Properties

• Exact Mass: 149.08520679g/mol
• Monoisotopic Mass: 149.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 175.7±20.0 °C(Predicted)
• pka: 6.00±0.29(Predicted)

Additional information on methyl 2-amino-3-fluoro-3-methylbutanoate

Methyl 2-Amino-3-Fluoro-3-Methylbutanoate: An Overview of a Promising Compound (CAS No. 90527-92-7)

Methyl 2-amino-3-fluoro-3-methylbutanoate (CAS No. 90527-92-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, particularly in the development of novel therapeutics and as a building block in organic synthesis.

The chemical structure of methyl 2-amino-3-fluoro-3-methylbutanoate consists of a methyl ester group, an amino group, a fluorine atom, and a methyl-substituted butanoate chain. These functional groups contribute to its diverse reactivity and biological activity. The presence of the fluorine atom, in particular, is noteworthy as it can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability.

Recent studies have explored the potential of methyl 2-amino-3-fluoro-3-methylbutanoate in the context of drug discovery. One area of interest is its use as a precursor for the synthesis of more complex molecules with therapeutic potential. For instance, researchers have investigated its role in the development of inhibitors for specific enzymes involved in disease pathways. The compound's ability to modulate enzyme activity can be crucial for designing drugs that target conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

In addition to its utility in drug discovery, methyl 2-amino-3-fluoro-3-methylbutanoate has been studied for its pharmacological properties. Preclinical studies have shown that it exhibits promising activity in vitro and in animal models. For example, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of methyl 2-amino-3-fluoro-3-methylbutanoate involves several well-established chemical reactions. One common approach is the reaction of 2-amino-3-fluoro-3-methylbutyric acid with methanol in the presence of an acid catalyst. This method yields high purity and yield, making it suitable for large-scale production. The ease of synthesis and availability of starting materials further enhance its appeal for industrial applications.

From a safety perspective, methyl 2-amino-3-fluoro-3-methylbutanoate has been evaluated for its toxicity and environmental impact. Toxicological studies have indicated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical trials. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, methyl 2-amino-3-fluoro-3-methylbutanoate (CAS No. 90527-92-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for the development of novel therapeutics and as a building block in organic synthesis. As research continues to advance, the full potential of this compound is likely to be realized, contributing to significant advancements in healthcare and drug discovery.